N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H13N3O3S/c22-18(15-8-16(24-21-15)17-2-1-7-25-17)20-10-12-3-4-14(19-9-12)13-5-6-23-11-13/h1-9,11H,10H2,(H,20,22)
• InChI Key: LDYODUYGGVROBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)C(=O)NCC3=CN=C(C=C3)C4=COC=C4
• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol

Description

The compound is a complex organic molecule that contains several interesting functional groups, including a furan ring, a pyridine ring, a thiophene ring, and an oxazole ring. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and heterocycles. These structures often contribute to the stability of the molecule and can influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present. For example, the nitrogen in the pyridine and oxazole rings could act as a nucleophile in certain reactions. The furan and thiophene rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings might increase its stability and rigidity. The heteroatoms (nitrogen, oxygen, and sulfur) could influence its polarity and solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many compounds with similar structures have diverse biological activities, such as antimicrobial, antiviral, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Compounds with similar structures are often studied for their potential as pharmaceuticals. Therefore, future research could involve further exploration of the biological activity of this compound and its potential uses in medicine.